Cas no 497936-20-6 (L-Prolinamide,L-histidyl-D-phenylalanyl-N-(6-aminohexyl)-4-(phenylmethoxy)-, (4R)-)

• Product Name: L-Prolinamide,L-histidyl-D-phenylalanyl-N-(6-aminohexyl)-4-(phenylmethoxy)-, (4R)-
• CAS No: 497936-20-6
• MF: C₃₃H₄₅N₇O₄
• MW: 603.754907369614
• CID: 1535607
• Update Time: 2024-08-23

L-Prolinamide,L-histidyl-D-phenylalanyl-N-(6-aminohexyl)-4-(phenylmethoxy)-, (4R)- Chemical and Physical Properties

Names and Identifiers

• L-Prolinamide,L-histidyl-D-phenylalanyl-N-(6-aminohexyl)-4-(phenylmethoxy)-, (4R)-
• L-Prolinamide, L-histidyl-D-phenylalanyl-N-(6-aminohexyl)-4-(phenylmethoxy)-, (4R)- (9CI)

• Inchi： 1S/C33H45N7O4/c34-15-9-1-2-10-16-37-32(42)30-19-27(44-22-25-13-7-4-8-14-25)21-40(30)33(43)29(17-24-11-5-3-6-12-24)39-31(41)28(35)18-26-20-36-23-38-26/h3-8,11-14,20,23,27-30H,1-2,9-10,15-19,21-22,34-35H2,(H,36,38)(H,37,42)(H,39,41)/t27-,28+,29-,30+/m1/s1
• InChI Key： HPXXEPHZEAFRRB-ATIZSFMBSA-N
• SMILES： C(NCCCCCCN)(=O)[C@@H]1C[C@@H](OCC2=CC=CC=C2)CN1C(=O)[C@@H](CC1=CC=CC=C1)NC(=O)[C@H](CC1N=CNC=1)N

Computed Properties

• Exact Mass: 603.35365

Experimental Properties

• Density: 1.25±0.1 g/cm3(Predicted)
• Boiling Point: 950.5±65.0 °C(Predicted)
• PSA: 168.46
• pka: 13.78±0.10(Predicted)